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Compound of Interest

Compound Name: Nonan-1-ol-d4

Cat. No.: B1433895 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of Nonan-1-ol-d4, ensuring the safety of laboratory personnel and compliance with

regulatory standards. Researchers, scientists, and drug development professionals should

adhere to these guidelines to minimize risks associated with this compound.

Physical and Chemical Properties
While a specific safety data sheet for Nonan-1-ol-d4 is not readily available, the properties of

its non-deuterated analog, Nonan-1-ol, provide a strong basis for safe handling procedures.

Property Value

Molecular Formula C₉H₁₆D₄O

Molecular Weight Approx. 148.29 g/mol

Physical Form Colorless to yellowish liquid[1]

Primary Hazards

Flammable, Causes serious eye irritation, May

cause skin irritation, May cause respiratory

irritation, Harmful to aquatic life with long-lasting

effects[2][3][4][5]

Solubility Insoluble in water[6]
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Personal Protective Equipment (PPE)
To ensure safety, the following personal protective equipment must be worn when handling

Nonan-1-ol-d4:

Eye Protection: Chemical splash goggles that provide a tight seal around the eyes are

mandatory to protect from potential splashes.[7]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required to

prevent skin contact.[8] Gloves should be inspected before use and disposed of properly

after handling.[9]

Protective Clothing: A laboratory coat is essential to protect skin and clothing.[9] When

handling larger quantities, an apron may be necessary.[8]

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[9]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is critical for the safe handling of Nonan-1-ol-d4.

Preparation:

Ensure that a designated and properly labeled "Flammable Organic Liquid Waste"

container is accessible.

Verify that an eyewash station and safety shower are in close proximity and operational.

[10]

Confirm the chemical fume hood is functioning correctly.

Handling:

Avoid all personal contact, including inhalation of vapors.[2]

Keep the compound away from open flames, hot surfaces, and other sources of ignition as

it is flammable.[9]
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Use the smallest quantity of the chemical necessary for the experiment.

If transferring from the original container, ensure the new container is clearly and

accurately labeled.[9]

In Case of a Spill:

For minor spills, absorb the material with an inert absorbent material (e.g., sand, dry earth)

and collect it into a suitable, closed container for disposal as hazardous waste.[3]

For major spills, evacuate the area and alert emergency responders.[2]

Disposal Plan: Step-by-Step Disposal Protocol
Proper disposal of Nonan-1-ol-d4 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing Nonan-1-ol-d4 in a designated and properly labeled

"Flammable Organic Liquid Waste" container.[9]

Do not dispose of the chemical down the drain, as this can lead to environmental

contamination.[9]

Container Disposal:

Triple-rinse empty containers with a suitable solvent (e.g., ethanol or acetone).[9]

The rinsate must be collected and disposed of as flammable hazardous waste.[9]

After thorough cleaning, the container can be discarded with regular laboratory glass or

plastic waste, depending on the material.[9]

Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed professional waste

disposal service.[3]
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Experimental Workflow
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Arrange for Professional Waste Disposal
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Caption: Workflow for handling and disposal of Nonan-1-ol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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